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Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544

Essential Safety and Handling Guide for
Chloroiodoacetic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Chloroiodoacetic acid. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Safety and Hazard Information

Chloroiodoacetic acid (CAS No. 53715-09-6) is a chemical compound that requires careful
handling due to its potential health and environmental hazards.[1] It is harmful if swallowed and
is very toxic to aquatic life with long-lasting effects.[1] Adherence to the following safety
protocols is mandatory.
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Hazard Classification Description Precautionary Statements

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using

) this product.[1] P301 + P312:

o Category 4: Harmful if
Acute Oral Toxicity IF SWALLOWED: Call a
swallowed.[1]

POISON CENTER or
doctor/physician if you feel
unwell.[1] P330: Rinse mouth.

[1]

_ P273: Avoid release to the
) o Category 1: Very toxic to )
Acute Aquatic Toxicity o environment.[1] P391: Collect
aquatic life.[1]

spillage.[1]
Category 1: Very toxic to P501: Dispose of contents/
Chronic Aquatic Toxicity aquatic life with long lasting container to an approved
effects.[1] waste disposal plant.[1]

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Chloroiodoacetic acid, full personal protective equipment and proper
engineering controls are required to minimize exposure.

Engineering Controls:

¢ Ventilation: Always handle Chloroiodoacetic acid in a well-ventilated area.[1] A certified
chemical fume hood is required.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2][3]

Personal Protective Equipment:

o Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[2]
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¢ Skin Protection:

o Gloves: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[2][4] Inspect
gloves before use and use proper glove removal technique.

o Clothing: Wear a chemical-resistant apron and long-sleeved clothing.[2] A full protective
suit may be necessary depending on the scale of work.

o Respiratory Protection: If ventilation is insufficient or when facing concentrations above the
exposure limit, use an appropriate certified respirator.[2]

Operational Plan for Handling Chloroiodoacetic Acid

1. Preparation and Pre-Handling:

» Read and understand the Safety Data Sheet (SDS) for Chloroiodoacetic acid.

e Ensure the work area is clean and uncluttered.

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and PPE before handling the chemical.

o Confirm the location and operational status of the nearest eyewash station and safety
shower.

2. Handling the Chemical:

e Don all required PPE (gloves, safety goggles, face shield, lab coat).

o Perform all manipulations of Chloroiodoacetic acid within a chemical fume hood.
e Avoid generating dust or aerosols.[2][3]

e Avoid breathing any vapors, mist, or gas.[1]

e Measure and transfer the chemical carefully to prevent spills.

o Keep the container tightly closed when not in use.

3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

o Decontaminate all work surfaces and equipment. A recommended decontamination agent is
alcohol.[1]

» Remove and properly dispose of contaminated PPE.

e Wash contaminated clothing before reuse.[2][5]
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Emergency and Disposal Plans

Emergency Procedures for Spills and Exposure:

Incident Type Immediate Action

1. Evacuate personnel to a safe area.[1] 2.
Wear full PPE, including respiratory protection if
necessary.[1] 3. Prevent further leakage and
keep the product away from drains and water
Spil courses.[1] 4. Absorb the spill with an inert,
liquid-binding material such as diatomite or
universal binders.[1] 5. Collect the absorbed
material and place it in a suitable, labeled
container for disposal.[5] 6. Decontaminate the

spill area with alcohol.[1]

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact lenses if present.[1] 2. Separate eyelids to

ensure adequate flushing.[1] 3. Seek immediate

medical attention.[1]

1. Immediately rinse the affected skin thoroughly
) with large amounts of water.[1] 2. Remove all
Skin Contact ) )
contaminated clothing and shoes.[1] 3. Seek

immediate medical attention.[1]

1. Immediately move the individual to fresh air.

[1] 2. If breathing is difficult, provide respiratory
Inhalation support such as CPR (avoid mouth-to-mouth

resuscitation).[1] 3. Seek immediate medical

attention.[1]

1. Wash out the mouth with water.[1] 2. Do NOT
Ingestion induce vomiting.[1] 3. Seek immediate medical

attention.[1]

Disposal Plan:
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» All waste containing Chloroiodoacetic acid must be treated as hazardous waste.

o Dispose of the chemical and any contaminated materials in a designated, approved
hazardous waste disposal plant.[1]

e Follow all local, regional, and national regulations for hazardous waste disposal.[6]

Workflow for Handling Chloroiodoacetic Acid
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Safe Handling Workflow for Chloroiodoacetic Acid

1. Preparation Phase 4. Emergency Response

Read SDS

Spill or Exposure Occurs

Verify Fume Hood & Safety Stations Follow Spill Protocol Follow First-Aid Protocol

Don Full PPE

2. Handling Bhase (in Fume Hood)

Weigh & Transfer Chemical

Perform Experiment

Keep Container Closed

3. Post-HanvdIing Phase

Decontaminate Surfaces & Equipment

;

Dispose of Waste Properly

:

Remove PPE

;

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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